4-bromo-N-(1-ethylpropyl)benzamide

• IUPAC Name: 4-bromo-N-pentan-3-ylbenzamide
• InChI: InChI=1S/C12H16BrNO/c1-3-11(4-2)14-12(15)9-5-7-10(13)8-6-9/h5-8,11H,3-4H2,1-2H3,(H,14,15)
• InChI Key: IGKZPQNLJPARDZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC(=O)C1=CC=C(C=C1)Br
• Molecular Formula: C12H16BrNO
• Molecular Weight: 270.17 g/mol

Description

4-bromo-N-(1-ethylpropyl)benzamide, also known as 4-Br-NEPB, is a chemical compound that has been widely used in scientific research. It belongs to the class of benzamide derivatives and is structurally similar to other compounds such as N-(4-bromophenyl)acetamide and N-(4-bromophenyl)benzamide. 4-Br-NEPB has been shown to have potential applications in various fields such as medicinal chemistry, neuroscience, and pharmacology.

Mechanism of Action

The mechanism of action of 4-bromo-N-(1-ethylpropyl)benzamide involves its interaction with the TRPM8 ion channel. It has been shown to bind to a specific site on the channel and inhibit its activity. This leads to a decrease in the influx of calcium ions into the cell, which in turn reduces the sensation of pain.
Biochemical and Physiological Effects:
Studies have shown that 4-bromo-N-(1-ethylpropyl)benzamide has a number of biochemical and physiological effects. It has been shown to reduce the sensitivity of neurons to cold temperatures and mechanical stimuli, suggesting that it may have potential applications in the treatment of chronic pain. It has also been shown to reduce the release of inflammatory cytokines, which could make it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-bromo-N-(1-ethylpropyl)benzamide in lab experiments is its selectivity for the TRPM8 ion channel. This means that it can be used to study the specific role of this channel in various physiological processes. However, one of the limitations of using 4-bromo-N-(1-ethylpropyl)benzamide is its relatively low potency compared to other TRPM8 inhibitors. This means that higher concentrations may be required to achieve the desired effects.

Future Directions

There are several future directions for research involving 4-bromo-N-(1-ethylpropyl)benzamide. One area of interest is its potential use in the treatment of chronic pain. Further studies are needed to determine its efficacy and safety in this regard. Another area of interest is its potential use in the treatment of inflammatory diseases such as arthritis. Finally, there is a need for further studies to determine the precise mechanism of action of 4-bromo-N-(1-ethylpropyl)benzamide and its potential interactions with other ion channels and receptors.

Synthesis Methods

The synthesis of 4-bromo-N-(1-ethylpropyl)benzamide involves the reaction of 4-bromoaniline with 1-ethylpropylamine in the presence of a catalyst such as palladium on carbon. The resulting product is then treated with benzoyl chloride to obtain 4-bromo-N-(1-ethylpropyl)benzamide. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

4-bromo-N-(1-ethylpropyl)benzamide has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its use in the field of neuroscience. It has been shown to act as a selective inhibitor of the TRPM8 ion channel, which is involved in the detection of cold temperatures and pain sensation. This makes it a potential candidate for the development of new analgesic drugs.